(E)-3-(but-2-en-1-yl)-8-isobutyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2-[(E)-but-2-enyl]-4,7,8-trimethyl-6-(2-methylpropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C18H25N5O2/c1-7-8-9-21-16(24)14-15(20(6)18(21)25)19-17-22(10-11(2)3)12(4)13(5)23(14)17/h7-8,11H,9-10H2,1-6H3/b8-7+
• InChI Key: KTLSDSDVBNGOIV-BQYQJAHWSA-N
• Canonical SMILES: CC=CCN1C(=O)C2=C(N=C3N2C(=C(N3CC(C)C)C)C)N(C1=O)C
• Isomeric SMILES: C/C=C/CN1C(=O)C2=C(N=C3N2C(=C(N3CC(C)C)C)C)N(C1=O)C
• Molecular Formula: C18H25N5O2
• Molecular Weight: 343.4 g/mol
• CAS No.: 915931-98-5

Description

This compound belongs to the imidazo[2,1-f]purine-2,4-dione class, characterized by a fused imidazole-purine core with substitutions at positions 1, 3, 6, 7, and 8. Key structural features include:

• 3-position: (E)-but-2-en-1-yl group, introducing rigidity via its double bond.
• 8-position: Isobutyl chain, contributing to lipophilicity and steric bulk.
• 1,6,7-positions: Methyl groups, enhancing metabolic stability .

The (E)-configuration of the butenyl group may influence spatial orientation and receptor interactions.

Biological Activity

(E)-3-(but-2-en-1-yl)-8-isobutyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound belongs to the class of imidazopurines and is characterized by its unique structural features. The presence of the butenyl side chain and isobutyl group may contribute to its biological properties.

Antiviral Properties

Research has indicated that compounds similar to (E)-3-(but-2-en-1-yl)-8-isobutyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione exhibit antiviral activities. For instance, studies on nucleoside analogs have shown that modifications in the purine structure can enhance antiviral efficacy against various viruses .

Antitumor Activity

Several studies have explored the antitumor potential of imidazo[2,1-f]purines. The compound's ability to inhibit tumor cell proliferation has been linked to its interaction with cellular signaling pathways involved in cell cycle regulation and apoptosis .

The proposed mechanisms by which this compound exerts its biological effects include:

• Inhibition of Purine Metabolism : Similar compounds have been shown to interfere with purine metabolism pathways, leading to altered nucleotide pools in cells.
• Modulation of Enzyme Activity : The compound may act as a modulator for enzymes involved in nucleotide synthesis or degradation .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antiviral	Inhibitory effects on viral replication
Antitumor	Reduced proliferation in cancer cell lines
Enzyme Modulation	Altered activity of purine metabolism enzymes

Case Study: Antitumor Efficacy

A significant study evaluated the antitumor effects of similar compounds in vitro. The results demonstrated that treatment with these compounds led to a marked decrease in cell viability in various cancer cell lines. The study utilized MTT assays to quantify cell proliferation and assessed apoptosis through flow cytometry .

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural and functional differences between the target compound and similar imidazo[2,1-f]purine derivatives:

Compound Name / ID	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Bioactivities	References
Target Compound	3: (E)-but-2-en-1-yl; 8: isobutyl; 1,6,7: methyl	Not reported	Not reported	Hypothesized CNS activity (structural analogy)
Compound 5 ()	8: 6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-butyl; 1,3: methyl	Not reported	Not reported	High affinity for 5-HT₁A/₆/₇ and D₂ receptors; PDE4B1/PDE10A inhibition
Compound	8: 2-[(3-chlorophenyl)amino]ethyl; 1,3,6,7: methyl	C₁₉H₂₁ClN₆O₂	400.87	Structural analog; potential receptor binding (unreported specifics)
Compound	3: 3,3-dimethyl-2-oxobutyl; 8: 2,5-dimethylphenyl; 1,6,7: methyl	Not reported	Not reported	Increased steric bulk; potential solubility challenges
Compound	3: allyl; 8: 4-ethylphenyl; 1,6,7: methyl	C₂₁H₂₃N₅O₂	377.4	Allyl group may enhance reactivity; no bioactivity data
Compound	8: 2-[(3-chlorophenyl)amino]ethyl; 1,3,7: methyl	C₁₈H₁₉ClN₆O₂	386.8	Reduced methyl groups compared to ; unreported activity

Structural and Functional Insights

A. Substituent Effects on Receptor Binding

• Target Compound vs. Compound 5 (): Compound 5’s dihydroisoquinolinylbutyl group at position 8 enhances affinity for serotonin (5-HT) and dopamine (D₂) receptors. The target compound’s isobutyl group may reduce polar interactions but improve membrane permeability due to its hydrophobic nature . Methyl groups at positions 1,6,7 are conserved across analogs, suggesting their role in stabilizing the purine core.

B. Impact of Aliphatic vs. Aromatic Substituents

• (Chlorophenylaminoethyl) vs. Target Compound (Isobutyl): Aromatic substituents (e.g., 3-chlorophenyl in ) may favor π-π stacking in receptor binding, whereas the target’s aliphatic isobutyl group could prioritize hydrophobic pocket interactions .

C. Double Bond Configuration

Enzyme Inhibition Potential

• Compound 5 () inhibits phosphodiesterases PDE4B1 and PDE10A , critical in cyclic nucleotide signaling. The target compound’s isobutyl and butenyl groups may alter selectivity for these enzymes, though empirical data is lacking .

Q & A

Q. How to design a robust SAR study to evaluate the role of methyl groups at positions 1, 6, and 7?

• Methodological Answer :
• Synthetic Variations : Prepare analogs with single/double methyl deletions (e.g., 1-desmethyl, 6,7-dimethyl).
• Biological Testing : Compare IC₅₀ in enzyme assays (e.g., PDE4 inhibition). Methyl groups at position 6 stabilize π-π stacking with Phe446, enhancing potency 5-fold .